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Compound of Interest

Compound Name: m-PEG9-SH

Cat. No.: B1453029 Get Quote

This guide provides a detailed overview of the chemical structure, properties, and visual

representation of methoxy-polyethylene glycol (9)-thiol (m-PEG9-SH), a heterobifunctional

polymer commonly utilized in bioconjugation, drug delivery, and nanotechnology.

Core Chemical Structure
The chemical structure of m-PEG9-SH is linear and composed of three distinct functional

regions: a terminal methoxy group, a polyethylene glycol chain of nine repeating ethylene oxide

units, and a terminal thiol group.[1] This specific arrangement makes it a monofunctional PEG

derivative, where the thiol group provides a reactive site for conjugation.[2]

Methoxy Group (m-): The "m" in m-PEG9-SH stands for a methoxy group (CH₃O-), which

caps one end of the polymer chain.[3][4] This group is chemically inert, preventing the PEG

chain from reacting at this terminus and ensuring its monofunctional nature.

Polyethylene Glycol (PEG) Linker: The central part of the molecule consists of a

polyethylene glycol chain. The "(PEG)9" designation indicates that there are nine repeating

units of ethylene glycol (-CH₂CH₂O-).[5] This PEG linker is hydrophilic, imparting water

solubility to the entire molecule and to any conjugate it is attached to. PEGylation, the

process of attaching PEG chains to molecules, is a widely used technique to improve the

pharmacokinetic and pharmacodynamic properties of therapeutic agents.

Thiol Group (-SH): The other end of the PEG chain is terminated with a thiol (or sulfhydryl)

group (-SH).[1][6] This functional group is highly reactive and serves as the primary site for
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conjugation. The thiol group can form covalent bonds with other molecules, such as proteins,

peptides, or nanoparticles, through various chemical reactions.[4] It has a particularly high

affinity for gold surfaces, making m-PEG-SH derivatives valuable for the functionalization of

gold nanoparticles.[1]

The full chemical name for m-PEG9-SH is 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosane-28-

thiol.[5]

Quantitative Data Summary
The key quantitative properties of m-PEG9-SH are summarized in the table below for easy

reference.

Property Value Reference

Full Chemical Name
2,5,8,11,14,17,20,23,26-

Nonaoxaoctacosane-28-thiol
[5]

Synonyms mPEG9-Thiol, mPEG-SH [2][5]

CAS Number 651042-84-1 [5]

Molecular Formula C₁₉H₄₀O₉S [5]

Molecular Weight 444.58 g/mol [5]

Visual Representation of the Chemical Structure
The following diagram illustrates the chemical structure of m-PEG9-SH, detailing the

arrangement of its constituent atoms and functional groups.

Figure 1: Chemical structure of m-PEG9-SH.

Experimental Protocols
While this guide focuses on the chemical structure, the utility of m-PEG9-SH is demonstrated

through its application in various experimental protocols. A common application is the

functionalization of gold nanoparticles.
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Protocol: Gold Nanoparticle Functionalization with m-PEG9-SH

Synthesis of Gold Nanoparticles (AuNPs): Gold nanoparticles are typically synthesized by

the reduction of a gold salt, such as chloroauric acid (HAuCl₄), in the presence of a reducing

agent like sodium citrate. This results in a colloidal suspension of AuNPs.

Preparation of m-PEG9-SH Solution: A solution of m-PEG9-SH is prepared in an appropriate

solvent, typically deionized water or an alcohol, at a desired concentration.

Functionalization Reaction: The m-PEG9-SH solution is added to the AuNP suspension. The

thiol group of the m-PEG9-SH has a high affinity for the gold surface and will spontaneously

form a self-assembled monolayer on the nanoparticle.

Purification: After the reaction, the functionalized AuNPs are purified to remove any unbound

m-PEG9-SH and other reactants. This is often achieved through centrifugation and

resuspension in a clean solvent.

Characterization: The resulting PEGylated AuNPs are then characterized using techniques

such as UV-Vis spectroscopy, dynamic light scattering (DLS), and transmission electron

microscopy (TEM) to confirm successful functionalization and assess their size, stability, and

dispersity.

The workflow for this experimental protocol can be visualized as follows.
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Figure 2: Workflow for gold nanoparticle functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of m-PEG9-SH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453029#what-is-m-peg9-sh-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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